Cas no 1187170-34-8 (2-Chloro-5-(4-pentyloxybenzoyl)pyridine)

• Product Name: 2-Chloro-5-(4-pentyloxybenzoyl)pyridine
• CAS No: 1187170-34-8
• MF: C₁₇H₁₈ClNO₂
• MW: 303.783323764801
• MDL: MFCD13153369
• CID: 4684857
• Update Time: 2025-10-31

2-Chloro-5-(4-pentyloxybenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(4-pentyloxybenzoyl)pyridine
• (6-Chloropyridin-3-yl)(4-(pentyloxy)phenyl)methanone

• MDL： MFCD13153369
• Inchi： 1S/C17H18ClNO2/c1-2-3-4-11-21-15-8-5-13(6-9-15)17(20)14-7-10-16(18)19-12-14/h5-10,12H,2-4,11H2,1H3
• InChI Key： BHKRKNXBPBWCAF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(C1C=CC(=CC=1)OCCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 316
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Chloro-5-(4-pentyloxybenzoyl)pyridine

Introduction to 2-Chloro-5-(4-pentyloxybenzoyl)pyridine (CAS No: 1187170-34-8)

2-Chloro-5-(4-pentyloxybenzoyl)pyridine, identified by the CAS number 1187170-34-8, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This pyridine derivative features a chloro substituent at the 2-position and a pentyloxybenzoyl moiety at the 5-position, making it a versatile scaffold for designing novel bioactive molecules. The structural attributes of this compound contribute to its potential utility in modulating various biological pathways, particularly in the context of oncology and neuropharmacology.

The synthesis of 2-Chloro-5-(4-pentyloxybenzoyl)pyridine involves a series of well-established organic transformations, including chlorination, esterification, and condensation reactions. The presence of the chloro group enhances its reactivity, allowing for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures, which can be tailored to achieve specific pharmacological effects.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in developing targeted therapies. The benzoyl group in 2-Chloro-5-(4-pentyloxybenzoyl)pyridine serves as a pharmacophore that can interact with biological targets, such as kinases and transcription factors. For instance, studies have demonstrated that pyridine-based compounds can inhibit the activity of tyrosine kinases, which are overexpressed in many cancer cell lines. This inhibition can lead to the disruption of signaling pathways that promote cell proliferation and survival.

In the context of oncology research, 2-Chloro-5-(4-pentyloxybenzoyl)pyridine has been investigated for its potential as an anticancer agent. Preclinical studies have shown that derivatives of this compound can exhibit cytotoxic effects against various tumor cell lines. The pentyloxy group may contribute to improved solubility and bioavailability, enhancing the compound's pharmacokinetic profile. Additionally, the chloro substituent allows for further derivatization, enabling the optimization of potency and selectivity.

The versatility of 2-Chloro-5-(4-pentyloxybenzoyl)pyridine extends beyond oncology. Emerging research suggests its potential application in neuropharmacology, where it may modulate neurotransmitter receptors or ion channels. For example, pyridine derivatives have been explored as potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The structural features of this compound could facilitate interactions with specific binding sites on neuronal receptors, leading to therapeutic benefits.

Another area of interest is the use of 2-Chloro-5-(4-pentyloxybenzoyl)pyridine in designing small-molecule inhibitors for inflammatory pathways. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By targeting key inflammatory mediators, this compound may offer a novel approach to managing these conditions. The benzoyl group's ability to engage with enzymes involved in inflammatory cascades makes it a promising moiety for drug development.

The synthesis and characterization of 2-Chloro-5-(4-pentyloxybenzoyl)pyridine (CAS No: 1187170-34-8) adhere to stringent quality control measures to ensure consistency and purity. Analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm the compound's identity and assess its chemical integrity. These methods provide critical data for understanding the compound's behavior in vitro and in vivo.

In conclusion, 2-Chloro-5-(4-pentyloxybenzoyl)pyridine represents a valuable building block in pharmaceutical research due to its structural flexibility and potential biological activity. Its applications span multiple therapeutic areas, including oncology, neuropharmacology, and anti-inflammatory treatments. Continued investigation into this compound and its derivatives will likely yield novel therapeutic agents with significant clinical implications.